1-(2,5-Difluorophenyl)cyclobutanecarbonitrile

Specification

• Molecular Formula: C11H9F2N
• Molecular Weight: 193.19 g/mol
• IUPAC Name: 1-(2,5-difluorophenyl)cyclobutane-1-carbonitrile
• Standard InChI: InChI=1S/C11H9F2N/c12-8-2-3-10(13)9(6-8)11(7-14)4-1-5-11/h2-3,6H,1,4-5H2
• Standard InChI Key: OMNYALHSYCZXCT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C#N)C2=C(C=CC(=C2)F)F

Introduction

Structural and Molecular Characteristics

Chemical Identity

The compound’s IUPAC name, 1-(2,5-difluorophenyl)cyclobutane-1-carbonitrile, reflects its bicyclic structure: a cyclobutane ring with a carbonitrile (-C≡N) group and a 2,5-difluorophenyl substituent at the 1-position. Its molecular formula is C₁₁H₉F₂N, with a molar mass of 193.19 g/mol.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₁₁H₉F₂N
Molecular Weight	193.19 g/mol
Canonical SMILES	C1CC(C1)(C#N)C2=C(C=CC(=C2)F)F
InChI	InChI=1S/C11H9F2N/c12-8-2-3-10(13)9(6-8)11(7-14)4-1-5-11/h2-3,6H,1,4-5H2
InChI Key	OMNYALHSYCZXCT-UHFFFAOYSA-N

The stereoelectronic effects of the fluorine atoms and the strained cyclobutane ring influence its reactivity, particularly in nucleophilic substitutions and cycloadditions.

Crystallographic and Spectroscopic Data

While X-ray crystallography data for this isomer is unavailable, analogs like 1-(3,4-difluorophenyl)cyclobutanecarbonitrile (CAS 1260774-00-2) exhibit planar cyclobutane rings with bond angles deviating from ideal tetrahedral geometry due to ring strain. Fluorine atoms induce ortho/para-directing effects in electrophilic aromatic substitution, while the electron-withdrawing cyano group enhances electrophilicity at the cyclobutane carbon.

Synthesis and Manufacturing

Synthetic Routes

The synthesis of 1-(2,5-difluorophenyl)cyclobutanecarbonitrile typically involves:

• Friedel-Crafts Alkylation: Reaction of 2,5-difluorobenzene with cyclobutanecarbonyl chloride in the presence of Lewis acids like AlCl₃, followed by dehydration to form the cyclobutane ring.

• Cycloaddition Strategies: [2+2] Photocycloaddition of fluorostyrenes with acrylonitrile derivatives, though yields are moderate due to competing side reactions.

Key Challenges:

• Regioselectivity: Ensuring fluorination at the 2- and 5-positions requires careful control of reaction conditions.

• Ring Strain: The cyclobutane ring’s instability necessitates low-temperature protocols to prevent retro-Diels-Alder decomposition.

Purification and Characterization

Purification via column chromatography (silica gel, ethyl acetate/hexane) yields >95% purity. Characterization relies on:

• ¹H/¹⁹F NMR: Distinct signals for cyclobutane protons (δ 2.0–3.0 ppm) and aromatic fluorine atoms (δ -110 to -120 ppm).

• IR Spectroscopy: Strong absorption at ~2240 cm⁻¹ (C≡N stretch).

Physicochemical Properties

Thermal Stability

The compound is stable under ambient conditions but decomposes above 300°C. Analogous difluorophenylcyclobutanes exhibit melting points of 72–74°C and boiling points of 376–378°C, suggesting similar thermal behavior for the 2,5-isomer.

Solubility and Reactivity

• Solubility: Miscible with polar aprotic solvents (e.g., DMSO, acetonitrile) but insoluble in water.

• Reactivity: The cyano group participates in nucleophilic additions, while the difluorophenyl ring undergoes Suzuki-Miyaura cross-couplings.

Applications in Organic Synthesis

Intermediate for Pharmaceuticals

The compound serves as a precursor to fluorinated heterocycles, which are prevalent in antiviral and anticancer agents. For example, its cyano group can be reduced to an amine for subsequent heterocycle formation.

Material Science

Incorporation into liquid crystals and polymeric matrices enhances thermal stability and dielectric properties, leveraging fluorine’s electronegativity.